Cas no 10436-83-6 (Ethanethioic acid,S-(4-methylphenyl) ester)

Ethanethioic acid,S-(4-methylphenyl) ester structure
10436-83-6 structure
Product Name:Ethanethioic acid,S-(4-methylphenyl) ester
CAS No:10436-83-6
MF:C9H10OS
MW:166.240101337433
CID:199653
PubChem ID:82629
Update Time:2025-04-19

Ethanethioic acid,S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid,S-(4-methylphenyl) ester
    • S-(4-methylphenyl) ethanethioate
    • p-Thiocresol, S-acetyl-
    • S-p-Tolyl thioacetate
    • Einecs 233-921-3
    • S-(P-TOLYL) THIOACETATE
    • 4-Methyl-1-(acetylthio)benzene
    • 1-(Acetylthio)-4-methylbenzene
    • 1-[(4-methylphenyl)sulfanyl]ethan-1-one
    • Thioacetic acid S-(p-methylphenyl) ester
    • Thioacetic acid S-(4-methylphenyl) ester
    • Ethanethioic acid S-(4-methylphenyl) ester
    • Ethanethioic acid, S-(4-methylphenyl) ester
    • DTXSID10146403
    • SCHEMBL7518002
    • NS00023298
    • XSQUNQSLEIFIHF-UHFFFAOYSA-N
    • ethanethioic acid S-(p-tolyl) ester
    • AKOS024338867
    • S-(4-methylphenyl) thioacetate
    • 10436-83-6
    • Thioacetic acid S-p-tolyl ester
    • Inchi: 1S/C9H10OS/c1-7-3-5-9(6-4-7)11-8(2)10/h3-6H,1-2H3
    • InChI Key: XSQUNQSLEIFIHF-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • Density: 1.1
  • Boiling Point: 256°C at 760 mmHg
  • Flash Point: 105.1°C
  • Refractive Index: 1.563
  • PSA: 17.07
  • LogP: 2.63360
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